Cas no 10028-21-4 (Sulfuric acid, iron(2+)salt (1:1), dihydrate (9CI))

• Product Name: Sulfuric acid, iron(2+)salt (1:1), dihydrate (9CI)
• CAS No: 10028-21-4
• MF: FeH₄O₆S
• MW: 187.938160896301
• CID: 118300
• PubChem ID: 18359651
• Update Time: 2025-04-18

Sulfuric acid, iron(2+)salt (1:1), dihydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, iron(2+)salt (1:1), dihydrate (9CI)
• Iron(II) sulfate concentrate
• IRON(II) SULFATE DIHYDRATE
• Sulfuric Acid Iron Salt (1:1) Dihydrate
• Sulfuric Acid, Iron(2+) Salt, Dihydrate
• Ironsulfatedihydrate
• ferrous sulfate dihydrate
• iron(ii) sulfate solution
• Iron(II)Sulfate~2-hydratep.A.
• 0,1 MOL IRON(II) SULFATE FIXANAL
• IRON(II) SULPHATE EXSICCATED TECHNICA&
• Sulfuric acid, iron(2+) salt (1:1), dihydrate
• iron(2+);sulfate;dihydrate
• 10028-21-4
• Sulfuric acid, iron salt (FeSO4), dihydrate
• Iron(II)sulfatedihydrate
• UNII-G0Z5449449
• G0Z5449449
• Iron sulfate (FeSO4) dihydrate
• Q27278491
• DTXSID60904676
• iron sulfate dihydrate
• Ferrous sulphate dihydrate
• KFJBRJOPXNCARV-UHFFFAOYSA-L
• DTXCID401333789

• Inchi： 1S/Fe.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2
• InChI Key： KFJBRJOPXNCARV-UHFFFAOYSA-L
• SMILES： [Fe+2].S(=O)(=O)([O-])[O-].O.O

Computed Properties

• Exact Mass: 277.96100
• Monoisotopic Mass: 187.907795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1,897 g/cm3
• PSA: 153.25000
• LogP: -0.70980

Sulfuric acid, iron(2+)salt (1:1), dihydrate (9CI) Security Information

• Hazard Category Code： 22-36/38-25
• Safety Instruction： S24/25; S45
• RTECS：NO8500000
• Risk Phrases：R22; R36/38; R25